5-methyl-9,10-dihydro-8H-cyclopenta[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine

• IUPAC Name: 7-methyl-10-thia-3,4,6,8-tetrazatetracyclo[7.6.0.02,6.011,15]pentadeca-1(9),2,4,7,11(15)-pentaene
• InChI: InChI=1S/C11H10N4S/c1-6-13-11-9(10-14-12-5-15(6)10)7-3-2-4-8(7)16-11/h5H,2-4H2,1H3
• InChI Key: QURFPWKYRCLBHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CCC3)C4=NN=CN14
• Molecular Formula: C11H10N4S
• Molecular Weight: 230.29 g/mol

Description

Synthesis Analysis

The synthesis of related thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine compounds involves various strategies, including cyclocondensation reactions and rearrangements. For instance, the cyclocondensation of thiophene analogs of chalcone with 3-amino-1,2,4-triazole leads to the formation of derivatives such as 5- and 7-(α-thienyl)dihydro-1,2,4-triazolo[1,5-a]pyrimidines, showcasing the versatile routes available for the synthesis of these compounds (Desenko et al., 2013). Another method involves the Dimroth-type rearrangement, producing thieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-5(6H)-ones from their [1,2,4]triazolo[4,3-c]pyrimidine compounds (Nagamatsu et al., 2007).

Molecular Structure Analysis

The structural analysis of these compounds reveals the presence of tautomerism, a feature that significantly influences their chemical behavior. The tautomer composition of synthesized thienyl derivatives of dihydro-1,2,4-triazolo[1,5-a]pyrimidines has been thoroughly analyzed, indicating the importance of structural dynamics in understanding their chemical properties (Desenko et al., 2013).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, demonstrating a range of chemical properties. For example, derivatives of condensed thienopyrimidimines undergo different synthetic routes to yield pyrano[4',3':4,5]thieno[3,2-e]-1,2,4-triazolo[2,3-c]pyrimidines, reflecting their reactivity and potential for generating diverse chemical structures (Oganisyan et al., 2001).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for their application in various fields. While specific data on "5-methyl-9,10-dihydro-8H-cyclopenta[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine" are not provided, related studies on the crystalline structure of similar compounds offer insights into their physical characteristics and how they may be influenced by molecular modifications (Oganisyan et al., 2001).